Cas no 1806647-91-5 (4-(Difluoromethoxy)-3-nitrophenylpropanal)

• Product Name: 4-(Difluoromethoxy)-3-nitrophenylpropanal
• CAS No: 1806647-91-5
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• CID: 4961556
• Update Time: 2025-10-28

4-(Difluoromethoxy)-3-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-nitrophenylpropanal

• Inchi： 1S/C10H9F2NO4/c1-6(5-14)7-2-3-9(17-10(11)12)8(4-7)13(15)16/h2-6,10H,1H3
• InChI Key： XPOBRYXWIOQEMZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1[N+](=O)[O-])C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on 4-(Difluoromethoxy)-3-nitrophenylpropanal

Introduction to 4-(Difluoromethoxy)-3-nitrophenylpropanal (CAS No. 1806647-91-5)

4-(Difluoromethoxy)-3-nitrophenylpropanal (CAS No. 1806647-91-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, including a difluoromethoxy group and a nitrophenyl moiety, which contribute to its potential biological activities and applications.

The molecular structure of 4-(Difluoromethoxy)-3-nitrophenylpropanal consists of a propanal backbone with a substituted aromatic ring. The difluoromethoxy group introduces fluorine atoms, which are known for their ability to modulate the electronic properties and lipophilicity of molecules. The nitro group, on the other hand, imparts strong electron-withdrawing characteristics, which can influence the reactivity and stability of the compound.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)-3-nitrophenylpropanal in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-(Difluoromethoxy)-3-nitrophenylpropanal has also shown potential in cancer research. A study in the journal Cancer Letters reported that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 4-(Difluoromethoxy)-3-nitrophenylpropanal could be a valuable lead compound for developing novel anticancer agents.

In addition to its biological activities, the synthesis and chemical properties of 4-(Difluoromethoxy)-3-nitrophenylpropanal have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. The high yield and purity achieved in these syntheses make it an attractive candidate for further pharmaceutical development.

The solubility and stability of 4-(Difluoromethoxy)-3-nitrophenylpropanal are also important considerations for its practical applications. Research has shown that the compound exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in various biological assays. Additionally, its stability under different conditions, including temperature and pH, has been evaluated to ensure its reliability in experimental settings.

In conclusion, 4-(Difluoromethoxy)-3-nitrophenylpropanal (CAS No. 1806647-91-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.